Cas no 877638-19-2 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate
• CAS No: 877638-19-2
• MF: C₂₄H₁₆N₂O₅S
• MW: 444.459244728088
• CID: 6438228
• Update Time: 2025-10-24

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate
• MLORVFDWVMXQEP-UHFFFAOYSA-N

• Inchi： 1S/C24H16N2O5S/c27-18-12-15(14-32-24-25-10-5-11-26-24)29-13-21(18)31-23(28)22-16-6-1-3-8-19(16)30-20-9-4-2-7-17(20)22/h1-13,22H,14H2
• InChI Key： MLORVFDWVMXQEP-UHFFFAOYSA-N
• SMILES： C1(C(OC2C(=O)C=C(CSC3=NC=CC=N3)OC=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate

Comprehensive Analysis of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate (CAS No. 877638-19-2)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate (CAS No. 877638-19-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, often referred to in abbreviated forms in scientific literature, combines a pyran core with a xanthene carboxylate moiety, linked via a pyrimidin-2-ylsulfanyl group. Its intricate architecture makes it a subject of interest for researchers exploring novel materials, pharmaceuticals, and agrochemicals.

One of the most searched questions regarding this compound revolves around its synthesis and stability. The synthesis of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate typically involves multi-step organic reactions, including esterification and nucleophilic substitution. Researchers often inquire about its solubility in common organic solvents, which is crucial for its practical applications. Studies indicate that it exhibits moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), making it suitable for further chemical modifications.

The biological activity of this compound is another hot topic among scientists. Preliminary studies suggest that the xanthene and pyrimidine components may contribute to its potential as a fluorescent probe or a bioactive agent. For instance, its fluorescence properties are being explored for use in imaging technologies, while its molecular interactions with proteins are under investigation for therapeutic applications. These aspects align with the growing demand for multifunctional compounds in biomedical research.

From an industrial perspective, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate is being evaluated for its role in advanced material science. Its unique combination of aromatic systems and heteroatoms makes it a candidate for developing organic electronic materials, such as OLEDs or photovoltaic cells. This aligns with the global push toward sustainable technologies and green chemistry, which are highly searched topics in academic and industrial circles.

Another frequently asked question concerns the safety and handling of this compound. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Its thermal stability and degradation products are also areas of active research, particularly for applications requiring high-temperature processing. These details are critical for researchers aiming to incorporate this compound into larger-scale production processes.

In summary, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 9H-xanthene-9-carboxylate (CAS No. 877638-19-2) represents a fascinating intersection of chemistry, biology, and materials science. Its versatile structure and potential applications make it a compound worth watching in the coming years, especially as research continues to uncover its full capabilities. Whether you're a synthetic chemist, a materials scientist, or a biologist, this compound offers a wealth of opportunities for innovation and discovery.